N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide

• Molecular Formula: C19H15FN2O3
• Molecular Weight: 338.3 g/mol
• IUPAC Name: N-[4-[(4-fluorobenzoyl)amino]-2-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15FN2O3/c1-12-11-15(21-18(23)13-4-6-14(20)7-5-13)8-9-16(12)22-19(24)17-3-2-10-25-17/h2-11H,1H3,(H,21,23)(H,22,24)
• InChI Key: KREHVIHNTHVHIN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)F)NC(=O)C3=CC=CO3
• solubility: 3.4 [ug/mL]

Description

N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide, also known as ML347, is a small molecule inhibitor that is used in scientific research to study the role of the protein RORγt in immune cell differentiation and function. RORγt is a transcription factor that plays a critical role in the development of Th17 cells, which are a type of T cell that produces pro-inflammatory cytokines and is involved in the pathogenesis of autoimmune diseases. ML347 has been shown to selectively inhibit RORγt activity, making it a valuable tool for investigating the role of this protein in various disease states.

Mechanism of Action

N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide works by selectively inhibiting the activity of RORγt, which is a transcription factor that plays a critical role in the differentiation and function of Th17 cells. By inhibiting RORγt activity, this compound reduces the production of pro-inflammatory cytokines by Th17 cells, which can help to alleviate the symptoms of autoimmune diseases and reduce tumor growth in cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit RORγt activity. By reducing the production of pro-inflammatory cytokines by Th17 cells, this compound can help to reduce inflammation and promote immune system homeostasis. Additionally, this compound has been shown to have anti-tumor activity, which may be related to its ability to inhibit the differentiation and function of Th17 cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide is its selectivity for RORγt, which makes it a valuable tool for investigating the role of this protein in various disease states. Additionally, this compound has been shown to be effective in preclinical models of autoimmune diseases and cancer, suggesting that it may have potential as a therapeutic agent. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound is a relatively new compound, and its long-term safety and efficacy have not yet been fully established. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide. One area of interest is the development of more potent and selective RORγt inhibitors that could be used as therapeutic agents for autoimmune diseases and cancer. Additionally, there is a need for further research on the long-term safety and efficacy of this compound, as well as its off-target effects. Finally, this compound could be used in combination with other therapies to enhance their efficacy and reduce side effects. Overall, the development and use of this compound and other RORγt inhibitors has the potential to significantly advance our understanding of immune system function and lead to the development of new treatments for a variety of diseases.

Synthesis Methods

The synthesis of N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide involves several steps, including the preparation of various intermediates and the final coupling of these intermediates to form the desired product. The exact details of the synthesis are beyond the scope of this paper, but it is worth noting that the process is relatively complex and requires a high degree of expertise in organic chemistry.

Scientific Research Applications

N-{4-[(4-fluorobenzoyl)amino]-2-methylphenyl}-2-furamide has been used in a variety of scientific research applications, including studies of autoimmune diseases, cancer, and infectious diseases. In particular, this compound has been shown to be effective in inhibiting the production of pro-inflammatory cytokines by Th17 cells, making it a potential therapeutic target for diseases such as multiple sclerosis, rheumatoid arthritis, and psoriasis. Additionally, this compound has been shown to have anti-tumor activity in preclinical models of cancer, suggesting that it may have potential as a cancer therapy.